Cas no 1806987-24-5 (4-(Difluoromethyl)-5-iodo-2-nitropyridine-3-sulfonamide)

• Product Name: 4-(Difluoromethyl)-5-iodo-2-nitropyridine-3-sulfonamide
• CAS No: 1806987-24-5
• MF: C₆H₄F₂IN₃O₄S
• MW: 379.07993888855
• CID: 4892792
• Update Time: 2025-07-18

4-(Difluoromethyl)-5-iodo-2-nitropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-iodo-2-nitropyridine-3-sulfonamide

• Inchi： 1S/C6H4F2IN3O4S/c7-5(8)3-2(9)1-11-6(12(13)14)4(3)17(10,15)16/h1,5H,(H2,10,15,16)
• InChI Key： UARNKWGFHWQAMA-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1C(F)F)S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 0.8
• Topological Polar Surface Area: 127

Additional information on 4-(Difluoromethyl)-5-iodo-2-nitropyridine-3-sulfonamide

Comprehensive Overview of 4-(Difluoromethyl)-5-iodo-2-nitropyridine-3-sulfonamide (CAS No. 1806987-24-5)

4-(Difluoromethyl)-5-iodo-2-nitropyridine-3-sulfonamide (CAS No. 1806987-24-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group, an iodo substituent, and a nitro functionality, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The compound’s sulfonamide moiety is a key structural feature, often associated with antimicrobial and diuretic properties. This has led to investigations into its derivatives for treating resistant bacterial strains, aligning with the global focus on combating antibiotic resistance. Additionally, the nitropyridine core is known for its electron-withdrawing properties, which can enhance binding affinity in kinase inhibitors—a hot topic in oncology research. Recent studies highlight its role in developing small-molecule inhibitors for cancer therapy, addressing the growing demand for targeted treatments.

From a synthetic chemistry perspective, CAS No. 1806987-24-5 serves as a valuable building block for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, due to the reactive iodo group. This adaptability is crucial for modular drug design, a trend emphasized in AI-driven drug discovery platforms. Computational chemists frequently incorporate such compounds into virtual screening libraries to accelerate hit identification, reflecting the intersection of cheminformatics and experimental science.

Environmental and sustainability considerations are also relevant. The difluoromethyl group’s metabolic stability can reduce dosing frequency, minimizing ecological impact—a priority in green chemistry initiatives. Furthermore, the compound’s halogenated structure prompts discussions on biodegradability and eco-friendly synthesis routes, resonating with regulatory trends favoring safer chemicals.

In agrochemical applications, derivatives of 4-(Difluoromethyl)-5-iodo-2-nitropyridine-3-sulfonamide show promise as herbicides or fungicides, addressing food security challenges posed by climate change. Its mode of action, potentially inhibiting essential plant enzymes, aligns with the search for low-residue crop protection agents. This aligns with consumer demands for sustainable farming practices and organic-compatible solutions.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring purity and structural integrity—critical for regulatory submissions. The rise of blockchain in supply chain transparency further underscores the need for rigorous quality control, as stakeholders prioritize traceability from lab to market.

In summary, 4-(Difluoromethyl)-5-iodo-2-nitropyridine-3-sulfonamide (CAS No. 1806987-24-5) exemplifies innovation at the nexus of medicinal chemistry, sustainability, and technology. Its multifaceted applications—from precision medicine to sustainable agriculture—position it as a compound of enduring scientific and industrial relevance.